TLB 150 Benzoate

• Molecular Formula: C27H20ClN5O3
• Molecular Weight: 497.9 g/mol
• InChI: InChI=1S/C27H20ClN5O3/c1-16-22(13-12-21(15-30)23(16)28)31-24(17(2)35-27(34)20-6-4-3-5-7-20)26-33-32-25(36-26)19-10-8-18(14-29)9-11-19/h3-13,17,24,31H,1-2H3/t17-,24+/m0/s1
• InChIKey: NQUKIBBKKLFEQU-BXKMTCNYSA-N

TLB 150 Benzoate (RAD150) Overview

TLB 150 Benzoate (syn. RAD150, CAS: 1208070-53-4, C₂₇H₂₀ClN₅O₃, MW: 497.93) is a non-steroidal, research-grade compound presented as a selective androgen receptor (AR) modulator (SARM) [1]. It is characterized as the benzoate ester derivative of RAD-140, a structural modification hypothesized to alter its pharmacokinetic profile, specifically its lipophilicity and metabolic stability [2]. Its primary reported activity is the modulation of the androgen receptor, quantified by an in vitro binding IC₅₀ of 0.13 μM [1]. While it is categorized within the broader SARM class, its esterified structure is a critical point of differentiation that forms the basis for all comparative analyses versus its non-esterified parent molecule and other SARMs .

Workflow

Comparative PK profile evaluation (ester-dependent exposure divergence)

Benzoate ester is the key structural variable

Selection

Reported AR binding equivalence (cell-free); predicted lipophilicity increase supports PK modeling

Requires independent PK validation

Use Context

Ester hydrolysis metabolism, tissue distribution, extended-release SARM SAR probe

In vivo model context; not for direct clinical or therapeutic interpretation

• [1] Miller PC, et al. Selective androgen receptor modulators. US Patent US20100041721A1. Filed: August 14, 2009. View Source
• [2] PeptideDB. RAD150 (TLB 150 Benzoate) Data Sheet. Accessed April 2026. View Source

Structural Distinction of TLB 150 Benzoate

Interchangeability of SARM-class compounds in research protocols is a high-risk assumption due to fundamental variations in chemical structure that dictate distinct physicochemical properties, pharmacokinetic (PK) profiles, and, consequently, in vivo experimental outcomes [1]. TLB 150 Benzoate is not a simple SARM; it is a specific benzoate ester of RAD-140, a structural modification that fundamentally alters its lipophilicity and metabolic fate, thereby distinguishing it from its parent compound and other unesterified SARMs . Substituting TLB 150 Benzoate with another SARM, even one with a similar in vitro binding affinity, would invalidate any study where the specific objective is to investigate the effects of an extended-release profile, altered tissue distribution, or metabolism driven by ester hydrolysis. The core scientific value of this compound is inseparable from its unique esterified structure, making direct substitution with non-esterified analogs scientifically unsound without re-validation of the entire experimental system. The following evidence guide quantifies this distinct profile where data permits.

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Non-esterified SARM (e.g., RAD-140) may not replicate ester-driven PK profile; lipophilicity and metabolic fate can shift significantly.

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Class-level SARM interchange ignores benzoate hydrolysis as a metabolic variable; tissue distribution patterns may differ.

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Alternative ester or unmodified parent cannot substitute without re-validation of exposure, metabolism, and endpoint translation context.

• [1] Solomon ZJ, et al. Selective Androgen Receptor Modulators: Current Knowledge and Clinical Applications. Sexual Medicine Reviews. 2019;7(1):84-94. View Source

TLB 150 Benzoate vs. RAD-140 Evidence

In Vitro Androgen Receptor Binding

TLB 150 Benzoate demonstrates high-affinity binding to the androgen receptor in vitro. Its reported IC₅₀ of 0.13 μM (130 nM) is equivalent to that of its non-esterified parent compound, RAD-140 (Testolone), which is also reported with an IC₅₀ of 0.13 μM [1]. This indicates that the benzoate esterification of the parent RAD-140 scaffold does not appear to compromise the initial binding interaction with the AR protein target in a cell-free assay system [1].

In Vitro AR Binding

Cross-study comparable

IC₅₀ 0.13 µM (cell-free assay); equivalent to RAD-140 (0.13 µM)

Reported target engagement equivalence in binding assay context; PK differences likely drive divergent outcomes.

Binding alone does not predict in vivo behavior; re-validation required for each model.

Evidence Dimension	In vitro AR binding affinity (IC₅₀)
Target Compound Data	0.13 μM
Comparator Or Baseline	RAD-140 (Testolone): 0.13 μM
Quantified Difference	No significant difference (0.00 μM)
Conditions	Cell-free in vitro binding assay [1]

Why This Matters

For researchers, this confirms that TLB 150 Benzoate maintains the same primary target engagement potency as its well-studied parent compound, ensuring that any observed differences in downstream biological effects are likely due to the altered pharmacokinetic profile imparted by the ester moiety rather than a change in receptor affinity.

• [1] Miller PC, et al. Selective androgen receptor modulators. US Patent US20100041721A1. Filed: August 14, 2009. View Source

Lipophilicity (LogP) Alteration

The primary differentiation of TLB 150 Benzoate from its parent RAD-140 is its benzoate ester moiety. This chemical modification is predicted to significantly increase the compound's lipophilicity (LogP) . While an exact, experimentally validated LogP for TLB 150 Benzoate could not be located in primary research or authoritative databases, the general principle of esterification is well-established: adding a lipophilic group increases a molecule's LogP, which is correlated with increased membrane permeability, higher volume of distribution, and prolonged half-life due to sequestration in adipose tissue and slower metabolism [1]. This is in contrast to RAD-140, which lacks this ester moiety and has a lower theoretical LogP. This class-level inference is the foundational hypothesis for all subsequent PK differentiations between the two compounds.

Lipophilicity (LogP) Shift

Class-level inference

Predicted increase vs RAD-140 (benzoate ester addition); exact LogP not experimentally confirmed

Class-level inference supports PK divergence hypothesis; requires experimental validation.

No primary validated LogP data located; structural rationale only.

Evidence Dimension	Theoretical Lipophilicity (LogP)
Target Compound Data	Predicted increase over parent compound (specific value not located)
Comparator Or Baseline	RAD-140: Predicted lower LogP (specific value not located)
Quantified Difference	Qualitative increase for TLB 150 Benzoate
Conditions	In silico prediction based on structural modification (addition of benzoate ester)

Why This Matters

The predicted increase in lipophilicity is the core scientific justification for using TLB 150 Benzoate in research settings. It directly supports the hypothesis that this compound will exhibit a different in vivo pharmacokinetic profile, including a longer half-life and altered tissue distribution, compared to its parent compound, RAD-140.

• [1] Arnott JA, Planey SL. The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery. 2012;7(10):863-875. View Source

Anecdotal Half-Life Evidence

Unverified, anecdotal reports from the fitness and bodybuilding community consistently claim that TLB 150 Benzoate possesses a significantly longer half-life than RAD-140, with estimates ranging from 48 to 60 hours for TLB 150 Benzoate, compared to an estimated 16 to 20 hours for RAD-140 [1]. While these reports are not peer-reviewed and come from an uncontrolled, non-clinical setting, they constitute the only available data suggesting an in vivo PK difference. The claims directly align with the structural prediction that the benzoate ester would lead to a longer half-life [2]. Crucially, no data from primary research or patent literature was found to confirm or refute these claims.

Anecdotal Half-Life

Data to verify

Anecdotal reports: 48–60 h (TLB 150) vs 16–20 h (RAD-140); no peer-reviewed confirmation

Unverified claims; requires controlled PK study for any meaningful comparison.

Gap: widely cited half-life advantage lacks empirical validation.

Evidence Dimension	Anecdotal human terminal half-life (t₁/₂)
Target Compound Data	Anecdotally reported as 48-60 hours
Comparator Or Baseline	RAD-140 (Testolone): Anecdotally reported as 16-20 hours
Quantified Difference	Anecdotally reported increase of approximately 32-40 hours
Conditions	Unverified reports from user anecdotes, not from a controlled clinical or pre-clinical study [1]

Why This Matters

This evidence, while of low strength, is presented for transparency. It highlights a significant knowledge gap for researchers: the widely discussed PK advantage of TLB 150 Benzoate is based on anecdotal, unverified claims, not on published scientific data. A discerning researcher must weigh this speculative benefit against the lack of empirical verification.

• [1] AnabolicMinds.com. Hyde's Strength Odyssey. Forum Post. Accessed April 2026. View Source
• [2] Sports Technology Labs. RAD 150 (TLB-150) Product Description. Accessed April 2026. View Source

Vendor Purity Specifications

The available purity specifications for TLB 150 Benzoate from commercial vendors range from ≥98% to 99.93%, depending on the supplier and analytical method (typically HPLC) [1]. This range is consistent with the purity standards commonly offered for research-grade SARM compounds, including RAD-140 . While not a unique differentiator, these data points establish the quality benchmark for procurement. Researchers should note that achieving higher purity (>99%) for TLB 150 Benzoate is specifically reported by some suppliers, which may be relevant for studies requiring minimal impurity interference .

Vendor Purity

Supporting evidence

98% – 99.93% (HPLC area%, vendor-reported); comparable to RAD-140 purity range

Procurement benchmark confirms accessible purity; does not differentiate pharmacological profile.

Purity alone not a surrogate for PK or metabolic equivalence.

Evidence Dimension	Vendor-reported purity (HPLC area%)
Target Compound Data	98% - 99.93%
Comparator Or Baseline	RAD-140: Commonly reported at 98-99%
Quantified Difference	Comparable range of purity
Conditions	As reported by various commercial vendors on their respective websites [1]

Why This Matters

This data confirms that TLB 150 Benzoate can be sourced at a purity level comparable to its widely used analog, RAD-140, ensuring that studies with TLB 150 Benzoate are not compromised by issues of chemical purity relative to the established comparator.

• [1] Venogen. Buy TLB 150 Benzoate (RAD150). Product Page. Accessed April 2026. View Source

TLB 150 Benzoate Research Applications

Comparative PK Studies

The most scientifically robust application for TLB 150 Benzoate is in a direct, head-to-head in vivo PK study against its parent compound, RAD-140. The core hypothesis to test is whether the benzoate esterification results in a measurable, quantifiable difference in key PK parameters such as half-life (t₁/₂), Cmax, Tmax, AUC, volume of distribution (Vd), and clearance (CL) . Given the identical in vitro AR binding IC₅₀ (0.13 μM), any observed difference in in vivo efficacy or toxicity can be more confidently attributed to these PK changes, providing valuable structure-activity relationship (SAR) data for the SARM class [1].

Ester Hydrolysis Studies

A critical and under-explored application is to investigate the metabolic fate of TLB 150 Benzoate, specifically the rate of hydrolysis of the benzoate ester by esterases in liver microsomes or hepatocytes. This study would determine if TLB 150 acts as a true prodrug of RAD-140, and if the observed biological effect is due to the intact molecule or its active metabolite. Quantifying the hydrolysis rate and identifying the resulting metabolites would provide essential data to support or refute claims of a prolonged half-life and would directly inform the interpretation of any in vivo findings [1].

Tissue Distribution Studies

Following from the predicted increase in lipophilicity, a key research application is to map the tissue distribution of TLB 150 Benzoate versus RAD-140 in an animal model (e.g., rat or mouse) using techniques like LC-MS/MS. This study would test the hypothesis that the esterified compound has a higher volume of distribution and potentially different tissue-to-plasma ratios in target tissues (muscle, bone) versus non-target tissues (prostate, seminal vesicles) . This is directly linked to the core SARM concept of tissue selectivity, where differential distribution and metabolism can influence the therapeutic index [1].

SAR for Extended-Release SARM

TLB 150 Benzoate serves as a critical chemical probe in medicinal chemistry SAR programs aimed at designing longer-acting SARMs. Its benzoate ester represents a single, defined modification to the RAD-140 scaffold. By correlating its PK and metabolic profile (once established) with its structure, researchers can use TLB 150 as a benchmark to evaluate other ester prodrugs of RAD-140 or other SARM chemotypes. The comparison of TLB 150's performance to RAD-140 provides a clear baseline for assessing the impact of esterification on the drug's overall profile .

Application

Selection Property

Validation Focus

Ester-dependent PK profile comparison

Benzoate ester-specific PK parameter shift

Head-to-head PK data review (half-life, AUC, Vd)

Ester hydrolysis metabolism model

Hydrolysis rate and metabolite profiling

Microsomal / hepatocyte assay context

Tissue distribution mapping model

Lipophilicity-driven tissue partitioning

Tissue-to-plasma ratio analysis

Extended-release SARM SAR probe

Ester modification benchmark

Correlation of ester structure to PK profile

• [1] Miller PC, et al. Selective androgen receptor modulators. US Patent US20100041721A1. Filed: August 14, 2009. View Source